Cas no 91095-79-3 (β-D-Glucopyranose, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate])

• Product Name: β-D-Glucopyranose, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• CAS No: 91095-79-3
• MF: C₂₈H₃₂O₁₄
• MW: 592.545289993286
• CID: 5303167
• PubChem ID: 5280665
• Update Time: 2024-10-26

β-D-Glucopyranose, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranose, 1,2-bis[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• 1,2-Bis-O-sinapoyl-beta-D-glucose
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-2-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxy-6-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• 1,2-bis-O-sinapoyl beta-D-glucoside
• 1,2-di-O-sinapoyl-beta-D-glucose
• sinapoyl 2-O-sinapoyl-beta-D-glucoside
• 91095-79-3
• C04275
• CHEBI:27993
• 1-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]-2-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
• 1,2-Bis-O-sinapoyl-beta-D-glucoside
• 1,2-di-O-sinapoyl beta-D-glucose
• DTXSID50904963
• Q27103449
• SCHEMBL26485996

• Inchi： 1S/C28H32O14/c1-36-16-9-14(10-17(37-2)23(16)32)5-7-21(30)41-27-26(35)25(34)20(13-29)40-28(27)42-22(31)8-6-15-11-18(38-3)24(33)19(12-15)39-4/h5-12,20,25-29,32-35H,13H2,1-4H3
• InChI Key： KQDOTXAUJBODDM-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C=C(C=CC(OC2C(OC(C=CC3C=C(OC)C(O)=C(OC)C=3)=O)OC(CO)C(O)C2O)=O)C=1

Computed Properties

• Exact Mass: 592.17920569g/mol
• Monoisotopic Mass: 592.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 200Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides